Cas no 72790-08-0 (5-Propylpyrimidine-2-carboxylic acid)

5-Propylpyrimidine-2-carboxylic acid is a pyrimidine derivative with a propyl substituent at the 5-position and a carboxylic acid functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrimidine core offers structural diversity, enabling applications in heterocyclic chemistry and drug design. The carboxylic acid moiety enhances reactivity, facilitating further derivatization through esterification, amidation, or other coupling reactions. The propyl chain contributes to moderate lipophilicity, influencing solubility and bioavailability in medicinal chemistry applications. This compound is valued for its synthetic flexibility and potential as a building block in bioactive molecule development.

5-Propylpyrimidine-2-carboxylic acid structure

72790-08-0 structure

Product Name:5-Propylpyrimidine-2-carboxylic acid

CAS No:72790-08-0

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD16657350

CID:550541

PubChem ID:14056311

Update Time:2025-05-28

5-Propylpyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Propylpyrimidine-2-carboxylic acid
- 2-Pyrimidinecarboxylicacid, 5-propyl-
- 5-propyl-pyrimidine-2-carboxylic acid
- AG-G-86854
- AGN-PC-0009UX
- AK134334
- CTK2H5864
- SureCN9478086
- SCHEMBL9478086
- AMY10896
- DTXSID60555147
- 2-pyrimidinecarboxylic acid,5-propyl-
- 5-Propylpyrimidine-2-carboxylicacid
- 72790-08-0
- 5-Propyl-2-Pyrimidinecarboxylic Acid
- SB56047
- 2-Pyrimidinecarboxylicacid,5-propyl-(9CI)
- MDL： MFCD16657350
- Inchi： 1S/C8H10N2O2/c1-2-3-6-4-9-7(8(11)12)10-5-6/h4-5H,2-3H2,1H3,(H,11,12)
- InChI Key： KBTMYWJQBQAOPZ-UHFFFAOYSA-N
- SMILES： OC(C1=NC=C(C=N1)CCC)=O

Computed Properties

Exact Mass: 166.0743
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 63.1Å²

Experimental Properties

PSA: 63.08

5-Propylpyrimidine-2-carboxylic acid Pricemore >>

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